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Compound of Interest

Compound Name:
1-(p-Tolyl)cyclopropanamine

hydrochloride

CAS No.: 1134834-95-9

Cat. No.: B1290646

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(p-Tolyl)cyclopropanamine hydrochloride is a synthetically derived small molecule characterized

by a cyclopropylamine moiety attached to a p-tolyl group. As a member of the arylcyclopropylamine

class, this compound holds significant interest within the realms of medicinal chemistry and drug

discovery. The rigid, three-dimensional structure imparted by the cyclopropane ring, combined with

the electronic properties of the aromatic p-tolyl group, makes it a valuable scaffold for the design of

novel therapeutic agents. Arylcyclopropylamines are recognized for their ability to interact with various

biological targets, most notably as inhibitors of monoamine oxidase (MAO), enzymes crucial in the

metabolism of neurotransmitters. This guide provides a comprehensive overview of the synthesis,

chemical properties, potential pharmacological applications, and analytical characterization of 1-(p-
Tolyl)cyclopropanamine hydrochloride, offering a foundational resource for researchers in the field.
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Property Value

Chemical Formula C₁₀H₁₄ClN

Molecular Weight 183.68 g/mol

IUPAC Name
1-(4-methylphenyl)cyclopropan-1-amine

hydrochloride

CAS Number 1134834-95-9

Appearance White to off-white solid (predicted)

Solubility
Soluble in water and polar organic solvents

(predicted)

digraph "1-(p-Tolyl)cyclopropanamine_hydrochloride" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];

node [shape=plaintext];

edge [color="#202124"];

// Atom nodes

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

C7 [label="C"];

C8 [label="C"];

C9 [label="C"];

C10 [label="C"];

N [label="N", fontcolor="#4285F4"];

H1[label="H"];

H2[label="H"];

H3[label="H"];

H4[label="H"];

H5[label="H"];

H6[label="H"];

H7 [label="H"];
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H8 [label="H"];

H9 [label="H"];

H10 [label="H"];

H11 [label="H"];

H12 [label="H"];

H13 [label="H"];

Cl [label="Cl⁻", fontcolor="#EA4335"];

H_N [label="H₃⁺", fontcolor="#4285F4"];

// Bonds

C1 -- C2;

C2 -- C3;

C3 -- C1;

C1 -- C4;

C4 -- C5 [style=double];

C5 -- C6;

C6 -- C7 [style=double];

C7 -- C8;

C8 -- C4 [style=double];

C7 -- C9;

C9 -- H1;

C9 -- H2;

C9 -- H3;

C5 -- H4;

C6 -- H5;

C8 -- H6;

C2 -- H7;

C2 -- H8;

C3 -- H9;

C3 -- H10;

C1 -- N;

N -- H_N;
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// Positioning

C1 [pos="0,0!"];

C2 [pos="0.87,-0.5!"];

C3 [pos="-0.87,-0.5!"];

C4 [pos="0,1.5!"];

C5 [pos="1.2,2.2!"];

C6 [pos="1.2,3.2!"];

C7 [pos="0,3.9!"];

C8 [pos="-1.2,3.2!"];

C4 [pos="-1.2,2.2!"];

C9 [pos="0,5.4!"];

N [pos="-1.3,0.5!"];

Cl [pos="-3,1!"];

H_N [pos="-2.3,0.5!"];

}

Caption: Chemical structure of 1-(p-Tolyl)cyclopropanamine hydrochloride.

Synthesis of 1-(p-Tolyl)cyclopropanamine
Hydrochloride
The synthesis of 1-(p-Tolyl)cyclopropanamine hydrochloride is a multi-step process that begins

with the formation of a key intermediate, 1-(p-tolyl)cyclopropanecarbonitrile. This intermediate is

subsequently reduced to the primary amine, which is then converted to its hydrochloride salt.
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Step 1: Cyclopropanation

Step 2: Reduction

Step 3: Salt Formation
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(e.g., LiAlH₄ or H₂/Catalyst)

1-(p-Tolyl)cyclopropanamine
HydrochlorideHCl in Ether

Click to download full resolution via product page

Caption: Synthetic pathway for 1-(p-Tolyl)cyclopropanamine hydrochloride.

Step 1: Synthesis of 1-(p-Tolyl)cyclopropanecarbonitrile
This step involves the cyclopropanation of p-tolylacetonitrile. A common method is the reaction with

1,2-dibromoethane in the presence of a strong base.

Experimental Protocol:

To a stirred suspension of sodium hydride (2.2 equivalents) in dry dimethylformamide (DMF) under

an inert atmosphere (e.g., argon), add a solution of p-tolylacetonitrile (1 equivalent) in dry DMF

dropwise at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 30 minutes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1290646/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-p-tolyl-cyclopropanamine-hydrochloride
https://www.benchchem.com/product/b1290646/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-p-tolyl-cyclopropanamine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the mixture to 0 °C and add 1,2-dibromoethane (1.1 equivalents) dropwise.

Stir the reaction mixture at room temperature for 12-18 hours.

Quench the reaction by the slow addition of water at 0 °C.

Extract the aqueous layer with diethyl ether or ethyl acetate (3 x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford 1-(p-

tolyl)cyclopropanecarbonitrile.

Step 2: Reduction of 1-(p-Tolyl)cyclopropanecarbonitrile to
1-(p-Tolyl)cyclopropanamine
The nitrile group of 1-(p-tolyl)cyclopropanecarbonitrile is reduced to a primary amine. This can be

achieved through catalytic hydrogenation or by using a chemical reducing agent like lithium aluminum

hydride (LiAlH₄).[1]

Experimental Protocol (using LiAlH₄):

To a stirred suspension of LiAlH₄ (1.5 - 2.0 equivalents) in anhydrous diethyl ether or

tetrahydrofuran (THF) under an inert atmosphere, add a solution of 1-(p-

tolyl)cyclopropanecarbonitrile (1 equivalent) in the same solvent dropwise at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and then

heat to reflux for 4-6 hours.

Cool the reaction mixture to 0 °C and quench sequentially by the careful dropwise addition of water,

followed by a 15% aqueous sodium hydroxide solution, and then again with water (Fieser workup).

Stir the resulting granular precipitate for 30 minutes, then filter and wash the solid with diethyl ether

or THF.

Dry the combined filtrate over anhydrous sodium sulfate and concentrate under reduced pressure

to yield 1-(p-tolyl)cyclopropanamine as a crude oil, which can be used in the next step without

further purification.
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Step 3: Formation of 1-(p-Tolyl)cyclopropanamine
Hydrochloride
The final step involves the conversion of the free amine to its hydrochloride salt to improve its stability

and handling properties.[2]

Experimental Protocol:

Dissolve the crude 1-(p-tolyl)cyclopropanamine in anhydrous diethyl ether.

Cool the solution to 0 °C and add a solution of hydrogen chloride in diethyl ether (e.g., 2 M)

dropwise with stirring until precipitation is complete.

Collect the resulting white precipitate by filtration, wash with cold diethyl ether, and dry under

vacuum to afford 1-(p-tolyl)cyclopropanamine hydrochloride.[2]

Pharmacological Profile and Potential Applications
Arylcyclopropylamines are a well-established class of monoamine oxidase (MAO) inhibitors. The

prototypical example is tranylcypromine, a non-selective, irreversible inhibitor of both MAO-A and

MAO-B, which has been used as an antidepressant. The cyclopropylamine moiety is crucial for the

inhibitory activity, as it is believed to form a covalent adduct with the FAD cofactor of the enzyme.

Monoamine Oxidase (MAO)

Inactive MetabolitesIncreased Synaptic Levels of
Neurotransmitters

1-(p-Tolyl)cyclopropanamine

Inhibition

Monoamine Neurotransmitters
(e.g., Serotonin, Dopamine)

Metabolism

Potential Antidepressant Effect
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Caption: Proposed mechanism of action for 1-(p-Tolyl)cyclopropanamine as a MAO inhibitor.

Given its structural similarity to known MAO inhibitors, 1-(p-tolyl)cyclopropanamine hydrochloride
is a compelling candidate for investigation as a modulator of monoamine oxidase activity. The p-tolyl

substituent may influence its selectivity and potency towards MAO-A versus MAO-B. Research in this

area could lead to the development of novel therapeutics for depressive disorders and other

neurological conditions where MAO inhibition is a validated therapeutic strategy.[3][4]

Analytical Characterization
The identity and purity of 1-(p-Tolyl)cyclopropanamine hydrochloride can be confirmed using

standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic

protons of the p-tolyl group (two doublets in the range of δ 7.0-7.5 ppm), a singlet for the methyl

group protons (around δ 2.3 ppm), and complex multiplets for the cyclopropyl protons (in the upfield

region, typically δ 0.5-1.5 ppm). The protons of the ammonium group (-NH₃⁺) would likely appear

as a broad singlet, the chemical shift of which can be concentration and solvent dependent.

¹³C NMR: The carbon NMR spectrum should display signals for the quaternary carbon of the

cyclopropane ring attached to the aromatic ring and the nitrogen, the methylene carbons of the

cyclopropane ring, the aromatic carbons (including the ipso, ortho, meta, and para carbons), and

the methyl carbon.

High-Performance Liquid Chromatography (HPLC)
Purity analysis can be performed using reversed-phase HPLC with UV detection.

Representative HPLC Method:

Column: C18 (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase: A gradient of acetonitrile and water (with 0.1% trifluoroacetic acid or formic acid).

Flow Rate: 1.0 mL/min
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Detection: UV at 254 nm or a wavelength corresponding to the absorbance maximum of the p-tolyl

group.

Injection Volume: 10 µL

Column Temperature: 25-30 °C

This method should allow for the separation of the main compound from potential impurities arising

from the synthesis.

Safety and Handling
1-(p-Tolyl)cyclopropanamine hydrochloride should be handled with care in a well-ventilated

laboratory fume hood.[5][6] As with other amine hydrochlorides, it may be corrosive and irritating to

the skin, eyes, and respiratory tract.

Recommended Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat.

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Store in a tightly closed container in a cool, dry place away from incompatible materials such as

strong oxidizing agents and strong bases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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